Cas no 88854-34-6 (1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclohexyl]thioxomethyl]-)

• Product Name: 1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclohexyl]thioxomethyl]-
• CAS No: 88854-34-6
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 620661
• PubChem ID: 71320403
• Update Time: 2025-04-19

1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclohexyl]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclohexyl]thioxomethyl]-
• 3-[2-(imidazole-1-carbothioyl)cyclohexyl]propanenitrile
• 88854-34-6
• 3-[2-(1H-Imidazole-1-carbothioyl)cyclohexyl]propanenitrile
• DTXSID30750349

• Inchi： 1S/C13H17N3S/c14-7-3-5-11-4-1-2-6-12(11)13(17)16-9-8-15-10-16/h8-12H,1-6H2
• InChI Key： WKGWPXUGYYJCQM-UHFFFAOYSA-N
• SMILES： S=C(C1CCCCC1CCC#N)N1C=NC=C1

Computed Properties

• Exact Mass: 247.11431873g/mol
• Monoisotopic Mass: 247.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.7Ų